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The Stuttering Severity Instrument-Fourth Edition (SSI-4) is a standardized, norm-referenced
tool designed for the clinical and research assessment of stuttering severity in both children
and adults.[1][2][3][4] This guide provides a detailed overview of the core principles,
methodologies, and data underpinning the SSI-4, intended for researchers, scientists, and drug
development professionals.

Core Principles of Measurement

The SSI-4 assesses stuttering severity across four key areas of speech behavior: Frequency,
Duration, Physical Concomitants, and the Naturalness of the individual's speech.[4][5] The first
three components are used to calculate a Total Score that corresponds to a percentile rank and
a severity rating from "very mild" to "very severe".[1][3]

1. Frequency: This component measures the percentage of syllables stuttered (%SS) in a
spontaneous speech sample.[1][4] For individuals who can read, a reading task is also
included.[3][6] The raw percentage is then converted to a scale score.

2. Duration: This aspect quantifies the length of stuttering events by averaging the duration of
the three longest stuttering moments, measured to the nearest tenth of a second.[1][4] This
average duration is then converted to a scale score.

3. Physical Concomitants: These are the secondary physical behaviors that may accompany
stuttering. The SSI-4 systematically evaluates the degree of distractibility of these behaviors
across four categories.[4]
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4. Naturalness of Speech: This component provides a qualitative rating of how natural the
individual's speech sounds compared to typical speakers of the same age and gender.[4] This
rating, however, is not included in the Total Score.[6]

Data Presentation

The quantitative data supporting the SSI-4 is derived from its norming sample and scoring
framework.

Normative Sample Demographics

The SSI-4 was normed on a sample of 271 individuals who stutter, stratified by age.[2][4][7]

Age Group Sample Size (N)
Preschool Children 72

School-Aged Children 139

Adults 60

Scoring Parameters and Ranges

The Total Score is a composite of the scores from the Frequency, Duration, and Physical
Concomitants sections.

Component Scoring Range
Frequency 2-18
Duration 2-18
Physical Concomitants 0-20
Total Score 4 -56

Means and Standard Deviations of SSI-4 Scores by Age
Group
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The following table presents the means and standard deviations for the three core components
and the total score for each age group in the normative sample.

Parameter Preschool School-Age Adult

M (SD) M (SD) M (SD)

Frequency 11.3(6.1) 11.7 (3.2) 13.5 (4.0)
Duration 2.7 (2.6) 6.9 (3.3) 3.2(3.3)
Physical 7.5(2.2) 5.4 (2.8) 3.4(2.8)

Concomitants

Total Score 19.6 (4.5) 21.4 (8.2) 25.7 (7.3)

Severity Ratings and Percentile Ranks

The total score is converted to a percentile rank and a corresponding severity rating. The
following tables are illustrative of the conversion for preschool-aged children. Similar tables
exist in the SSI-4 manual for school-aged children and adults.

Preschool-Age Children (N=72)

Total Score Percentile Rank Severity Equivalent
<8 <14 Very Mild

9-10 15-21 Mild

11-12 22 -33 Moderate

13-16 34 -40 Moderate

17 -23 41 - 60 Moderate

24 - 26 61-77 Severe

27 -28 78 - 88 Severe

29-31 89 -95 Severe

>32 > 96 Very Severe
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Experimental Protocols
Administration Protocol

The administration of the SSI-4 is standardized to ensure reliability and validity.

Materials:

SSI-4 Examiner's Manual and Picture Plates[4]

Test Record and Frequency Computation Forms|[4]

Audio or video recording device[6]

Stopwatch
Procedure:
e Speech Sample Collection:

o For non-readers (typically below third grade), two spontaneous speech samples are
elicited using the provided picture plates.[1][6] The examiner encourages conversation
about the pictures.[1]

o For readers, one reading sample from an age-appropriate passage and one spontaneous
speech sample elicited from the picture plates are collected.[3][6]

o Each speech sample should be between 150 and 500 syllables.[6]

o Optional "beyond clinic" speaking samples, such as a telephone conversation, can also be
analyzed.[1]

e Scoring:

o The collected speech samples are analyzed to determine the scores for Frequency,
Duration, and Physical Concomitants.

o The examiner also provides a rating for Speech Naturalness.
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Scoring Protocol

1. Frequency Score Calculation:
e The total number of syllables in the speech sample is counted.
e The number of stuttered syllables is counted.

e The percentage of syllables stuttered (%SS) is calculated: (%SS) = (Number of Stuttered
Syllables / Total Syllables) x 100.[3]

e The %SS is converted to a Task Score using the tables provided in the SSI-4 record form.[3]
2. Duration Score Calculation:

» The three longest stuttering events in the speech sample are timed to the nearest tenth of a
second.[1]

e The average duration of these three events is calculated.

e This average duration is converted to a scale score using the Duration table on the record
form.

3. Physical Concomitants Score Calculation:

e Four types of physical concomitants are observed and rated on a scale of 0 to 5 based on
their distractibility. The four categories are:

o Distracting Sounds (e.g., noisy breathing, clicking sounds)

o Facial Grimaces (e.g., jaw jerking, lip pressing)

o Head Movements (e.g., turning away, poor eye contact)

o Movements of the Extremities (e.g., arm and hand movement, foot tapping)

e The scores for each of the four categories are summed to obtain the total Physical
Concomitants score (ranging from 0 to 20).[1]
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4. Total Score and Severity Rating:

e The scores for Frequency, Duration, and Physical Concomitants are added together to get
the Total Score.[1][3]

e The Total Score is then converted to a percentile rank and a severity equivalent (Very Mild,
Mild, Moderate, Severe, Very Severe) using the age-appropriate tables in the record form.[1]

[3]
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Caption: Overall workflow of the SSI-4 assessment from preparation to interpretation.
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Caption: Logical pathway for calculating the SSI-4 Total Score and Severity Rating.
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Caption: Rating process for the Physical Concomitants component of the SSI-4.
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 To cite this document: BenchChem. [Principles of Stuttering Measurement with the SSI-4: An
In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10861591#principles-of-stuttering-measurement-
with-the-ssi-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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